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Compound of Interest

Compound Name: (R)-3-Phenylcyclopentanone
CAS No.: 86505-44-4
Cat. No.: B1589309
Get Quote
. J

Part 1: Executive Technical Summary

(R)-3-Phenylcyclopentanone (CAS: 86505-44-4) is a high-value chiral building block used
primarily in the synthesis of neuroactive pharmaceutical intermediates and complex natural
products. Unlike generic solvent ketones, the handling of this compound requires a dual-safety
protocol: personnel protection against standard organic irritants and product protection against
chemically induced racemization.

This guide moves beyond the standard Safety Data Sheet (SDS) to address the critical
instability of the C3-stereocenter. The

-protons at the C2 and C5 positions are acidic (

), making the compound susceptible to enolization and subsequent loss of optical purity under
basic or thermal stress.

Part 2: Chemical Identity & Physicochemical Profile
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Parameter Technical Specification
IUPAC Name (3R)-3-Phenylcyclopentan-1-one
CAS Number 86505-44-4 (Specific Enantiomer)

Molecular Formula

Molecular Weight 160.21 g/mol

Appearance Colorless to pale yellow viscous oll

~125-130 °C at 0.5 mmHg (derived from

Boiling Point )
synthesis data)
(R)-Enantiomer; typically
Chirality
ee required for pharma use
N Soluble in CH2Clz, THF, EtOAc; low solubility in
Solubility

water

Part 3: Hazard Identification & Toxicology

While (R)-3-Phenylcyclopentanone is not classified as a Category 1 acute toxin, it possesses
significant irritant properties common to benzylic ketones.

GHS Classification (29 CFR 1910.1200)

o Skin Corrosion/Irritation: Category 2 (H315)
» Serious Eye Damage/Irritation: Category 2A (H319)

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Critical Process Hazard: Racemization

The primary "hidden" hazard is the chemical instability of the chiral center. Exposure to even
weak bases (e.g., carbonate residues on glassware, amine vapors) can catalyze keto-enol
tautomerism, destroying the enantiomeric excess (ee).
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Mechanism of Racemization

The following diagram illustrates the pathway by which the (R)-isomer converts to the achiral
enol form and subsequently to the racemate.

Base Catalyst
(OH-, Amines, Carbonates)

Reprotonation (+H+)
(R)-3-Phenylcyclopentanone Deprotonation (-H+) > Achiral Enolate/Enol Non-stereoselective Racemic Mixture
(Active Enantiomer) (Planar Intermediate) (50% R/ 50% S)

Click to download full resolution via product page

Figure 1: Base-catalyzed racemization pathway via the achiral enolate intermediate.

Part 4: Safe Handling & Storage Protocols
Environmental Control

o Atmosphere: Handle strictly under inert gas (

or Argon). Oxygen exposure can lead to
-oxidation, but moisture is the carrier for basic impurities.

o Glassware Preparation: All glassware must be acid-washed (1N HCI rinse followed by
distilled water and acetone) and oven-dried to neutralize potential alkaline residues from
detergents.

Storage Conditions

o Temperature: Store at -20°C. Thermal energy significantly accelerates the rate of enolization.

o Container: Amber borosilicate glass with Teflon-lined caps. Avoid metal containers which
may leach Lewis acidic ions that catalyze degradation.

o Shelf-Life: Re-test optical purity (Chiral HPLC) every 6 months.
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Solvent Selection for Processing

When dissolving or reacting (R)-3-Phenylcyclopentanone, solvent choice is critical to
maintaining chiral integrity.

Solvent Class Recommendation Rationale

Non-nucleophilic, generally
Chlorinated (DCM, Chloroform)  Preferred slightly acidic (stabilized with
amylene/ethanol).

Must be peroxide-free;

commercial THF often contains

Ethers (THF, Diethyl Ether) Use with Caution ] )
BHT (safe) but avoid basic
stabilizers.

Protic solvents can facilitate

Alcohols (MeOH, EtOH) Avoid proton exchange at the
-carbon.

Amines (TEA, Pyridine) STRICTLY AVOID Will cause rapid racemization.

Part 5: Validated Synthesis & Purification Context

The industry standard for producing high-fidelity (R)-3-Phenylcyclopentanone is the Hayashi-
Miyaura Reaction (Rhodium-catalyzed asymmetric conjugate addition). Understanding this
origin helps in troubleshooting impurities.

Synthesis Workflow (Hayashi Method)

o Substrates: 2-Cyclopentenone + Phenylboronic acid.
o Catalyst:

with (R)-BINAP ligand.[1]

 Critical Control Point: The reaction typically runs in dioxane/water. The aqueous workup must
be neutral to slightly acidic. Using strong NaOH to quench boronic acid residues will
racemize the product immediately.
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Quality Control Protocol: Chiral HPLC

To validate the safety of the handling process, you must measure Enantiomeric Excess (ee).
e Column: Daicel Chiralcel OD-H (or equivalent cellulose tris(3,5-dimethylphenylcarbamate)).
e Mobile Phase: Hexane / Isopropanol (98:2 to 90:10).
e Flow Rate: 0.5 - 1.0 mL/min.
e Detection: UV at 210 nm or 254 nm.
o Acceptance Criteria:
ee for synthetic applications.
Part 6: Emergency Response & Spills
Spill Cleanup

o Evacuate: Remove ignition sources (Flash point >60°C, but treat as flammable).
o PPE: Wear nitrile gloves, lab coat, and safety goggles.

o Containment: Absorb with an inert material (vermiculite or sand). Do not use "basic" spill kits
(often containing lime/calcium carbonate) if you intend to attempt recovery, as this will
destroy the stereochemistry.

» Disposal: Incineration in a chemical waste facility.

First Aid

o Skin Contact: Wash immediately with soap and water. Do not use alcohol (increases skin
permeability).

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3]

Part 7: Process Logic Diagram

The following workflow ensures the integrity of the chiral center from receipt to usage.
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Figure 2: Logical workflow for maintaining chiral integrity from receipt to application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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